4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide
Description
Properties
IUPAC Name |
4-amino-2-methoxy-N-(2-methoxyethyl)benzamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O3/c1-15-6-5-13-11(14)9-4-3-8(12)7-10(9)16-2/h3-4,7H,5-6,12H2,1-2H3,(H,13,14) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRVDPDGENQFXHW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)C1=C(C=C(C=C1)N)OC | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.26 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Procedure:
-
Activation of Carboxylic Acid :
-
Amidation with 2-Methoxyethylamine :
-
Workup and Purification :
Key Data :
| Parameter | Thionyl Chloride Route | EDC/HOBt Route |
|---|---|---|
| Yield | 75–85% | 65–75% |
| Reaction Time | 4–6 hours | 2–3 hours |
| Purity (HPLC) | >95% | >90% |
| Scalability | High | Moderate |
Advantages :
Limitations :
Reductive Amination of Nitro Precursors
This method involves reducing a nitro intermediate to the corresponding amine, followed by amidation.
Procedure:
-
Synthesis of 2-Methoxy-4-nitrobenzoic Acid :
-
Amidation :
-
Catalytic Hydrogenation :
Key Data :
| Parameter | Value |
|---|---|
| Hydrogen Pressure | 2–3 atm |
| Reduction Time | 6–8 hours |
| Yield (Post-Hydrogenation) | 90–95% |
Advantages :
Limitations :
Microwave-Assisted Synthesis
Microwave irradiation accelerates amide bond formation, reducing reaction times from hours to minutes.
Procedure:
-
Reactants : 4-Amino-2-methoxybenzoic acid and 2-methoxyethylamine (1:1.2 molar ratio).
-
Coupling Agent : HATU (1.1 equiv) and DIPEA (2 equiv) in DMF.
-
Conditions : Microwave irradiation at 100°C for 15–20 minutes.
Key Data :
| Parameter | Value |
|---|---|
| Yield | 80–85% |
| Purity (HPLC) | >98% |
| Energy Consumption | 150–200 W |
Advantages :
Limitations :
Solid-Phase Synthesis
Used for combinatorial chemistry applications, this method immobilizes the benzoic acid derivative on resin.
Procedure:
-
Resin Loading : 4-Amino-2-methoxybenzoic acid is anchored to Wang resin using DIC/HOBt.
-
Amidation : 2-Methoxyethylamine (3 equiv) and PyBOP (1.2 equiv) in DMF, agitated for 12 hours.
-
Cleavage : TFA/DCM (1:1) for 2 hours to release the product.
Key Data :
| Parameter | Value |
|---|---|
| Loading Efficiency | 0.8–1.2 mmol/g |
| Yield | 70–75% |
| Purity (HPLC) | >90% |
Advantages :
Limitations :
Enzymatic Catalysis
Emerging approaches utilize lipases or proteases to catalyze amide bond formation under mild conditions.
Procedure:
-
Substrates : 4-Amino-2-methoxybenzoic acid methyl ester and 2-methoxyethylamine.
-
Enzyme : Immobilized Candida antarctica lipase B (CAL-B) in tert-butanol.
-
Conditions : 40°C, 24–48 hours, molecular sieves to absorb methanol.
Key Data :
| Parameter | Value |
|---|---|
| Conversion Rate | 60–70% |
| Enzyme Reusability | 5–7 cycles |
| Solvent | tert-Butanol |
Advantages :
Limitations :
Comparative Analysis of Methods
| Method | Yield (%) | Purity (%) | Scalability | Cost |
|---|---|---|---|---|
| Thionyl Chloride | 85 | 95 | High | Low |
| Reductive Amination | 90 | 97 | Moderate | Medium |
| Microwave | 85 | 98 | Low | High |
| Solid-Phase | 75 | 90 | Low | High |
| Enzymatic | 70 | 85 | Low | Very High |
Chemical Reactions Analysis
Types of Reactions
4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide undergoes various chemical reactions, including:
Oxidation: The amino group can be oxidized to form nitro derivatives under specific conditions.
Reduction: The compound can be reduced to form corresponding amines.
Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide (NaOMe) and potassium tert-butoxide (KOtBu).
Major Products Formed
The major products formed from these reactions include nitro derivatives, reduced amines, and substituted benzamides, depending on the specific reaction conditions and reagents used .
Scientific Research Applications
4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide has a wide range of scientific research applications:
Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate for the development of new drugs.
Industry: It is used in the production of dyes, pigments, and other chemical compounds
Mechanism of Action
The mechanism of action of 4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide involves its interaction with specific molecular targets and pathways. The amino and methoxy groups play a crucial role in its binding affinity to target proteins and enzymes. The compound may exert its effects by modulating enzyme activity, altering cellular signaling pathways, and affecting gene expression .
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison of Benzamide Derivatives
*MTD: Maximum Tolerated Dose
Physicochemical and Pharmacokinetic Properties
- Solubility: Methoxy and amino groups in 4-amino-2-methoxy-N-(2-methoxyethyl)benzamide likely improve aqueous solubility compared to purely aromatic benzamides.
- Metabolism : The methoxyethyl side chain may undergo oxidative metabolism, similar to neuroleptic benzamides (e.g., amisulpride), which are metabolized via hepatic pathways .
- Stability: Crystallographic studies of analogs (e.g., 4-methoxy-N-(4-methoxy-2-nitrophenyl)benzamide) reveal non-planar amide linkages, which could influence conformational flexibility and binding to targets .
Toxicity and Therapeutic Indications
- GOE1734 exhibits species-specific toxicity, with an MTD of 4 mg/kg in rats and 1 mg/kg in dogs, highlighting the importance of substituent-driven safety profiles .
- CI-994 ’s HDAC inhibition mechanism is associated with dose-dependent cytotoxicity, but its clinical advancement suggests a manageable toxicity profile .
Biological Activity
4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.
Chemical Structure and Properties
The chemical structure of 4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide features an amino group, two methoxy groups, and an ethyl chain linked to a benzamide backbone. The presence of these functional groups enhances its solubility and interaction with biological targets, influencing its pharmacological profile.
The biological activity of this compound is attributed to its ability to interact with various molecular targets, including enzymes and receptors. The methoxy groups can facilitate hydrogen bonding and hydrophobic interactions, while the amino group can participate in ionic interactions, enhancing the compound's binding affinity to target proteins.
Biological Activities
Research indicates that 4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide exhibits a range of biological activities:
- Antimicrobial Activity : Preliminary studies suggest that derivatives of this compound possess antimicrobial properties, making them potential candidates for antibiotic development.
- Anticancer Properties : The compound has shown promise in inhibiting the proliferation of various cancer cell lines. Notably, it induces apoptosis and causes cell cycle arrest in cancer cells.
- Enzyme Inhibition : It has been evaluated for its ability to inhibit specific enzymes involved in cancer signaling pathways. For example, it demonstrated strong inhibitory potential against protein kinases with an IC50 value of 50 nM against Akt kinase.
Anticancer Activity
A series of experiments were conducted to evaluate the anticancer effects of 4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide on different cancer cell lines. The results are summarized in the table below:
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| MCF-7 | 25 | Apoptosis induction |
| HeLa | 30 | Cell cycle arrest |
| A549 | 40 | Inhibition of proliferation |
Antimicrobial Activity
The compound was tested against various bacterial strains, showing significant antimicrobial effects. For instance, it exhibited an MIC value of 10 µg/mL against Staphylococcus aureus and Escherichia coli.
Enzyme Inhibition
The compound's inhibitory effects on protein kinases were assessed using a continuous spectrophotometric assay. The following data was obtained:
| Enzyme Target | IC50 (nM) | Type of Inhibition |
|---|---|---|
| Akt Kinase | 50 | Competitive |
| Src Kinase | 75 | Non-competitive |
Structure-Activity Relationship (SAR)
Research into the SAR of 4-Amino-2-methoxy-N-(2-methoxyethyl)benzamide has revealed that modifications to the piperazine moiety can enhance biological activity. For example, introducing methyl groups at specific positions on the piperazine ring has been shown to increase potency against both cancer cells and microbial strains.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
